Methyl alpha-eleostearate

Description

Methyl alpha-eleostearate is a biochemical reagent used in life science research. It is derived from α-eleostearic acid, also known as (9Z,11E,13E)-octadeca-9,11,13-trienoic acid, which is a conjugated fatty acid found in plant seed oils like tung oil and bitter gourd . Methyl alpha-eleostearate has a molecular formula of C19H32O2 and a molecular weight of 292.46 g/mol. Researchers use spectroscopic techniques such as GC-MS, IR, UV, 1HNMR, 13CNMR, and FTIR to characterize it.

This compound has various applications, including serving as a biobased plasticizer for PVC, enhancing the stretchability and strength of PVC films when combined with bis(2-ethylhexyl) phthalate. It is also a precursor for developing polyamides used as curing agents in epoxy resins, improving their curing activity. Furthermore, methyl alpha-eleostearate can be used to synthesize other valuable compounds, such as monoglycerides and diglycerides of eleostearic acid for biological studies, biodiesel, and epoxy curing agents like C21 diacid polyamide. Modifying its structure, such as through reaction with maleic anhydride, can alter its properties and enhance the hydrophobicity of materials like poplar wood powder.

One similar compound is β-eleostearic acid, the all-trans isomer of α-eleostearic acid . Another related compound is 15,16-Dihydroxy-alpha-eleostearic acid . Researchers have also explored methyl α-eleostearate adducts and derivatives to balance thermal stability and physical properties .

• CAS No.: 4175-47-7
• Product Name: Methyl alpha-eleostearate
• Molecular Formula: C19H32O2
• Molecular Weight: 292.5 g/mol
• IUPAC Name: methyl (9Z,11E,13E)-octadeca-9,11,13-trienoate
• Standard InChI: InChI=1S/C19H32O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19(20)21-2/h6-11H,3-5,12-18H2,1-2H3/b7-6+,9-8+,11-10-
• Standard InChIKey: KOJYENXGDXRGDK-ZUGARUELSA-N
• SMILES: CCCCC=CC=CC=CCCCCCCCC(=O)OC
• Canonical SMILES: CCCCC=CC=CC=CCCCCCCCC(=O)OC
• Appearance: Assay:≥98%A solution in ethanol
• Synonyms: 9,11,13-Octadecatrienoic acid, methyl ester, (9Z,11E,13E)-;Methyl alpha-eleostearate;9(Z),11(E),13(E)-Octadecatrienoic Acid methyl ester
• PubChem Compound: 21718552
• Last Modified: Sep 13 2023